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Compound of Interest

Compound Name: Captan-d6

Cat. No.: B15565400

Essential Safety and Logistical Information for the Disposal of Captan-d6

The proper disposal of Captan-d6, a deuterated analog of the fungicide Captan, is critical for
ensuring laboratory safety and environmental protection. Due to its chemical similarity to
Captan, Captan-d6 should be handled as a hazardous substance. Adherence to federal, state,
and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in the
United States, is mandatory for the disposal of this compound.[1] This guide provides a
procedural, step-by-step plan for the safe handling and disposal of Captan-d6 waste.

Immediate Safety and Hazard Summary

Captan and its deuterated form are associated with significant health and environmental
hazards. It is crucial to be aware of these before initiating any disposal procedures.

Key Hazards:

o Acute Toxicity: Toxic if inhaled.[2] Ingestion of large quantities may lead to vomiting and
diarrhea.[3][4]

o Eye Damage: Causes serious and potentially irreversible eye damage.[2]

o Skin Effects: May cause skin irritation and allergic skin reactions.[4] Dermal exposure can
lead to dermatitis.[3]
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» Carcinogenicity: The U.S. Environmental Protection Agency (EPA) has classified Captan as
a Group B2, probable human carcinogen.[3]

e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.

Appropriate Personal Protective Equipment (PPE) must be worn at all times when handling
Captan-d6. This includes:

o Safety goggles or a face shield
o Chemical-resistant gloves (e.g., nitrile)
e Alaboratory coat

All handling of open containers or solid forms of Captan-d6 should be conducted in a certified
chemical fume hood to prevent inhalation.

Quantitative Waste Management Parameters

Laboratory waste management is governed by specific quantitative limits to ensure safety and
compliance. The following table summarizes key parameters based on general laboratory
waste regulations under RCRA.[5]
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Parameter Limit Citation(s)
Satellite Accumulation Area A maximum of 55 gallons of 5]
(SAA) Volume Limit hazardous waste.

For P-listed (acutely toxic)
) o chemicals, a maximum of one
Acutely Toxic Waste Limit o ) [5]
quart (liquid) or one kilogram

(solid).

] S Up to 12 months, provided the
Maximum Storage Time in ] o
accumulation volume limits are  [5]

SAA

not exceeded.

Within 3 calendar days after
Removal Deadline from SAA the accumulation volume limit [5]

is reached.

o o Applies to aqueous solutions
Corrosivity Characteristic ) [5]
withapH<2or>125.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol details the process for the safe disposal of Captan-d6 from the point of
generation to its collection by Environmental Health and Safety (EHS) personnel.

1. Waste Collection and Segregation:

o Designate a Waste Container: Use a dedicated, compatible, and leak-proof hazardous waste
container with a secure screw-top cap. High-density polyethylene (HDPE) containers are
generally suitable.[6]

e Segregate Waste Streams:

o Solid Waste: Collect contaminated solid waste, such as gloves, absorbent paper, and
empty vials that have come into contact with Captan-d6, in a designated solid hazardous
waste container.
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o Liquid Waste: Collect Captan-d6 solutions in a designated liquid hazardous waste
container. Do not overfill the container, leaving at least 10% headspace to allow for
expansion.

o Incompatible Materials: Do not mix Captan-d6 waste with incompatible chemicals. Captan
is incompatible with strong alkalis (like lime), tetraethyl pyrophosphate, oil sprays, and
parathion.[7]

2. Labeling the Waste Container:
Properly label the hazardous waste container before adding any waste. The label must include:
e The words "Hazardous Waste."

e The full chemical name: "Captan-d6 Waste." Avoid using abbreviations or chemical
formulas.

e The specific hazards associated with Captan-d6 (e.g., "Toxic," "Carcinogen," "Marine
Pollutant™).

e The date when the first waste is added to the container.
o The name of the principal investigator and the laboratory location.
3. Storage of Hazardous Waste:

o Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a
designated SAA.[5] The SAA must be at or near the point of waste generation and under the
control of laboratory personnel.[5]

o Secondary Containment: Place the waste container in a secondary containment bin or tray
that is chemically resistant and capable of holding the entire volume of the container in case
of a leak.

o Container Integrity: Keep the waste container securely closed at all times, except when
adding waste.[5] Regularly inspect the container for any signs of degradation or leakage.[1]

4. Disposal of Empty Containers:
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Empty containers that originally held Captan-d6é must be treated as hazardous waste unless
properly decontaminated.

Triple-Rinsing: To decontaminate an empty container, triple-rinse it with a suitable solvent
(e.g., acetone or methanol). Each rinse should use a solvent volume equal to approximately
10% of the container's volume.

Rinsate Disposal: The rinsate from the triple-rinse process is considered hazardous waste
and must be collected in the designated liquid hazardous waste container for Captan-d6.

Disposal of Rinsed Container: After triple-rinsing, deface or remove the original label, and
dispose of the container as non-hazardous laboratory glass or plastic, in accordance with
your institution's policies.

. Arranging for Waste Pickup:

Once the waste container is full (not exceeding 90% capacity) or has been in the SAA for the
maximum allowable time, arrange for its pickup.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a collection. Do not attempt to transport the
hazardous waste outside of the laboratory.

Logical Workflow for Captan-d6 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Captan-d6.
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Caption: Disposal workflow for Captan-d6é hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

